Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027341 Methyl 2-Acetamido-2-deoxy-3-O-(ß-D-galactopyranosyl)-β-D-glucopyranoside 100836-88-2 Inquiry
VC027375 Methyl β-L-Daunosamine Hydrochloride 115388-97-1 Inquiry
VC027355 Methyl 3-Amino-3-deoxy-α-D-mannopyranoside, Hydrochloride 14133-35-8 Inquiry
VC027367 Methyl 4,6-O-Benzylidene-β-D-glucopyranoside 14155-23-8 Inquiry
VC027339 Methyl 2-Acetamido-2-deoxy-3-O-(α-L-fucopyranosyl)-β-D-glucopyranoside 169151-24-0 Inquiry
VC027359 N-Methyl Anabasine 2055-12-1 Inquiry
VC027347 Methyl 2-O-Allyl-3-O-benzyl-4,6-O-benzylidene-α-D-mannopyranoside 210297-54-4 Inquiry
VC027351 Methyl 2-O-Allyl-3,4-di-O-benzyl-α-D-mannopyranoside 210297-56-6 Inquiry
VC027361 2’-(N-Methylanthraniloyl) Guanosine 3’,5’-Cyclic Monophosphate Sodium Salt 221905-46-0 Inquiry
VC027373 Methyl α-L-Daunosamine Hydrochloride (α:β approx. 85:15) 32385-06-1 Inquiry
VC027325 8-Methoxycarbonyloctanol 34957-73-8 Inquiry
VC027317 3-Methanethiosulfonyl-N,N-dimethylpropionamide 359436-82-1 Inquiry
VC027319 N-(Methanethiosulfonylethylcarboxamidoethyl)-5 -naphthylamine-1-sulfonic acid, Sodium Salt 359436-83-2 Inquiry
VC027321 N-[2-Methanethiosulfonylethyl]-7-methoxycoumarin-4-acetamide 359436-84-3 Inquiry
VC027369 Methyl 4,6-O-Benzylidene-α-D-mannopyranoside 4148-58-7 Inquiry
VC027343 2-O-Methyl-α-D-N-acetylneuraminic Acid 50930-22-8 Inquiry
VC027345 Methyl-α-L-acosamine 54623-23-3 Inquiry
VC027377 N-Methyldeoxynojirimycin 69567-10-8 Inquiry
VC027353 Methyl 2-O-Allyl-3-O-(2’,3’,4’,6’-tetra-O-acetyl-α-D-mannopyranosyl)-α-D-mannopyranoside 81555-75-1 Inquiry
VC027349 Methyl 2-O-Allyl-4,6-O-benzylidene-α-D-mannopyranoside 82228-09-9 Inquiry
VC027337 Methyl 2-Acetamido-4-O-(2-acetamido-3,4,6-tri-O-acetyl-β-D-glucopyranosyl)-2-deoxy-β-D-glucopyranosi 97242-82-5 Inquiry
VC027335 Methyl 2-Acetamido-4-O-(2-acetamido-2-deoxy-β-D-gluco- pyranosyl)-2-deoxy-6-O-(α-L-fucopyranosyl)-β- 97242-84-7 Inquiry
VC027371 Methyl 3-O-Benzyl-6-O-(2,3,4-tri-O-benzyl-α-L-fucopyranosyl)-2-deoxy-2-N-phthalimido-β-D-glucopyrano 97242-86-9 Inquiry
VC027365 Methyl 4,6-O-Benzylidene-2-deoxy-2-N-phthalimido-β-D-glucopyranoside 97276-95-4 Inquiry
VC027363 Methyl 3-O-Benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalimido-β-D-glucopyranoside 97276-96-5 Inquiry


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